4-(3-Aminopropyl)-1,3-thiazol-2-amine dihydrochloride
Overview
Description
4-(3-Aminopropyl)-1,3-thiazol-2-amine dihydrochloride is a useful research compound. Its molecular formula is C6H13Cl2N3S and its molecular weight is 230.16. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocycles
4-Amino-1,3-thiazoles, structurally related to 4-(3-Aminopropyl)-1,3-thiazol-2-amine dihydrochloride, have been utilized as starting materials in the synthesis of various heterocycles. For instance, substituted [1,3]thiazolo[4,5-b]pyridines and [1,3]thiazolo[4,5-d][1,2,3]triazines have been synthesized using 4-amino-5-cyano-1,3-thiazoles, demonstrating the versatility of these compounds in heterocyclic chemistry (Thomae et al., 2008).
Corrosion Inhibition
Thiazole derivatives have shown potential as corrosion inhibitors. A study exploring the inhibition performances of various thiazole derivatives, including 2-amino-4-substituted-1,3-thiazoles, against iron corrosion used density functional theory (DFT) calculations and molecular dynamics simulations. This application signifies the importance of thiazole derivatives in industrial applications (Kaya et al., 2016).
Pharmaceutical Research
In the pharmaceutical sector, 2-amino-4-substituted-1,3-thiazoles have been used in the synthesis of compounds with potential therapeutic applications. For example, the synthesis of 5-amino-1-aryl-4-(4-aryl-1,3-thiazol-2-yl)- 2,3-dihydro-1H-pyrrol-3-ones, which are structurally related to known antiischemic drugs, demonstrates the relevance of these thiazole derivatives in drug discovery (Volovenko et al., 2001).
Organic Synthesis
In organic synthesis, α-metalated isocyanides, similar in reactivity to aminothiazoles, have been employed to form various heterocycles including thiazoles. This demonstrates the broader application of thiazole derivatives in synthetic organic chemistry (Schöllkopf, 1977).
Antimicrobial Activity
Some 2-amino-4-(4-chlorophenyl) thiazole derivatives have exhibited antimicrobial activity. This suggests the potential of thiazole derivatives in the development of new antimicrobial agents, showcasing another significant application in the pharmaceutical field (Kubba & Hameed A. Rahim, 2018).
Mechanism of Action
Target of Action
Aminopropyl compounds like (3-aminopropyl)triethoxysilane (aptes) are frequently used in the process of silanization, the functionalization of surfaces with alkoxysilane molecules . They can also be used for covalent attaching of organic films to metal oxides such as silica and titania .
Mode of Action
Aminopropyl compounds are known to interact with their targets through covalent bonding, leading to changes in the chemical structure of the target .
Biochemical Pathways
It’s worth noting that the oxidation of similar compounds results in the production of various products, which can participate in different biochemical pathways .
Result of Action
Aminopropyl compounds are known to cause changes in the chemical structure of their targets, which can lead to various downstream effects .
Properties
IUPAC Name |
4-(3-aminopropyl)-1,3-thiazol-2-amine;dihydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3S.2ClH/c7-3-1-2-5-4-10-6(8)9-5;;/h4H,1-3,7H2,(H2,8,9);2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHCHUXXNTHWMGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)N)CCCN.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl2N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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